Cas no 75859-97-1 (4-(tert-butyldimethylsilyl)oxybut-2-ynal)

• Product Name: 4-(tert-butyldimethylsilyl)oxybut-2-ynal
• CAS No: 75859-97-1
• MF: C₁₀H₁₈O₂Si
• MW: 198.334224224091
• MDL: MFCD24673732
• CID: 538880
• PubChem ID: 11745632
• Update Time: 2025-04-19

4-(tert-butyldimethylsilyl)oxybut-2-ynal Chemical and Physical Properties

Names and Identifiers

• 2-Butynal, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 4-[tert-butyl(dimethyl)silyl]oxybut-2-ynal
• 4-(tert-butyldimethylsilyl)oxybut-2-ynal
• DTXSID40471699
• 75859-97-1
• 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUT-2-YNAL
• EN300-8216579

• MDL： MFCD24673732
• Inchi： 1S/C10H18O2Si/c1-10(2,3)13(4,5)12-9-7-6-8-11/h8H,9H2,1-5H3
• InChI Key： OYZMPVYSFZYTTP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC#CC=O

Computed Properties

• Exact Mass: 198.10764
• Monoisotopic Mass: 198.107606347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3